Cas no 704870-71-3 (2-Amino-4-Phenylthiazole-5-carbonitrile)

• Product Name: 2-Amino-4-Phenylthiazole-5-carbonitrile
• CAS No: 704870-71-3
• MF: C₁₀H₇N₃S
• MW: 201.247679948807
• MDL: MFCD22683032
• CID: 2151166
• PubChem ID: 21455552
• Update Time: 2025-06-07

2-Amino-4-Phenylthiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-phenylthiazole-5-carbonitrile
• 2-amino-4-phenyl-1,3-thiazole-5-carbonitrile
• JHEXUURKXQZMDP-UHFFFAOYSA-N
• 2-Amino-5-cyano-4-phenylthiazole
• amino-4-phenyl-thiazole-5-carbonitrile
• 2-Amino-4-phenyl-thiazole-5-carbonitrile
• 5-Thiazolecarbonitrile, 2-amino-4-phenyl-
• 2-Amino-5-cyano-4-phenylthiazole, AldrichCPR
• 2-Amino-4-phenyl-1,3-thiazol-5-carbonitrile
• 704870-71-3
• MFCD22683032
• E78674
• BS-50358
• SCHEMBL1449744
• DB-346762
• 2-Amino-4-Phenylthiazole-5-carbonitrile

• MDL： MFCD22683032
• Inchi： 1S/C10H7N3S/c11-6-8-9(13-10(12)14-8)7-4-2-1-3-5-7/h1-5H,(H2,12,13)
• InChI Key： JHEXUURKXQZMDP-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 201.03606841g/mol
• Monoisotopic Mass: 201.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.9
• XLogP3: 2.3

Additional information on 2-Amino-4-Phenylthiazole-5-carbonitrile

2-Amino-4-Phenylthiazole-5-carbonitrile: A Comprehensive Overview

The compound 2-Amino-4-Phenylthiazole-5-carbonitrile (CAS No. 704870-71-3) is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This molecule, characterized by its thiazole ring system, has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a common structural motif in many bioactive compounds. In 2-Amino-4-Phenylthiazole-5-carbonitrile, the thiazole ring is substituted with an amino group at position 2, a phenyl group at position 4, and a cyano group at position 5. These substituents contribute to the molecule's electronic properties and bioavailability, making it an attractive candidate for further research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Amino-4-Phenylthiazole-5-carbonitrile through various routes. One notable method involves the cyclization of appropriate precursors under controlled conditions, ensuring high yields and purity. The synthesis process has been optimized to minimize environmental impact, aligning with current green chemistry principles.

Biological evaluations of 2-Amino-4-Phenylthiazole-5-carbonitrile have revealed its potential as an anti-inflammatory agent. Studies conducted on animal models demonstrate its ability to inhibit pro-inflammatory cytokines, suggesting its utility in treating conditions such as arthritis and inflammatory bowel disease. Furthermore, preliminary anticancer assays indicate that this compound may selectively target cancer cells without significantly affecting healthy cells, making it a promising candidate for oncology research.

In addition to its therapeutic applications, 2-Amino-4-Phenylthiazole-5-carbonitrile has shown potential in materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the development of new materials for catalysis and sensing applications. Researchers are exploring its use in creating advanced sensors for environmental monitoring and industrial processes.

The versatility of 2-Amino-4-Phenylthiazole-5-carbonitrile lies in its ability to serve as an intermediate in the synthesis of more complex molecules. Its reactivity under various reaction conditions allows chemists to build upon its structure to create novel compounds with enhanced biological activities. This property underscores its importance in medicinal chemistry and drug discovery pipelines.

From a regulatory standpoint, 2-Amino-4-Phenylthiazole-5-carbonitrile is not classified as a hazardous or controlled substance under current regulations. Its safety profile has been assessed through preliminary toxicological studies, which indicate that it poses minimal risks when handled according to standard laboratory protocols.

In conclusion, 2-Amino-4-Phenylthiazole-5-carbonitrile (CAS No. 704870-71-3) stands out as a versatile and bioactive compound with diverse applications across multiple fields. Its structural features, coupled with recent research findings, position it as a key molecule in advancing both therapeutic and materials science innovations.